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Compound of Interest

Compound Name: MCI826

Cat. No.: B1676270

For researchers, scientists, and drug development professionals handling novel compounds,
ensuring safe and compliant disposal is a critical aspect of laboratory operations. This guide
provides essential information and a procedural framework for the proper disposal of MCI826,
a leukotriene D4 and E4 antagonist used in research.

Important Note: A specific Safety Data Sheet (SDS) with detailed disposal instructions for
MCI826 (CAS# 140646-80-6) is not publicly available. In the absence of explicit guidelines, it is
imperative to treat MCI826 as a potentially hazardous substance and to consult with your
institution's Environmental Health and Safety (EHS) department for specific disposal protocols
that comply with local, state, and federal regulations.

Chemical and Physical Properties of MCI826

While specific disposal data is limited, the known properties of MCI826 can help inform a
cautious approach to its handling and disposal.
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Property Value

CAS Number 140646-80-6
Chemical Formula C22H28N203S
Molecular Weight 400.54 g/mol

Research Use Only. Not for human or veterinary
Intended Use
use.

Short term (days to weeks) at 0 - 4°C; Long
Storage term (months to years) at -20°C. Store in a dry,

dark place.

General Disposal Procedures for Research
Chemicals with Unknown Hazards

The following step-by-step procedures are based on standard best practices for the disposal of
research chemicals where a comprehensive hazard profile and specific disposal guidelines are
not available.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including a lab coat, safety glasses with side shields,
and appropriate chemical-resistant gloves when handling MCI826.

2. Waste Segregation and Collection:
e Solid Waste:

o Collect any solid MCI826 waste, including contaminated consumables (e.g., weighing
paper, pipette tips, gloves), in a dedicated, clearly labeled, and sealable hazardous waste
container.

o Do not mix with non-hazardous waste.

e Liquid Waste:
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o Collect solutions containing MCI826 in a compatible, leak-proof, and clearly labeled
hazardous waste container.

o Indicate the solvent and approximate concentration of MCI826 on the label.

o Organic solvent solutions should not be disposed of down the drain.

e Sharps Waste:

o Any sharps (e.g., needles, razor blades) contaminated with MCI826 must be disposed of
in a designated, puncture-proof sharps container labeled as hazardous chemical waste.

3. Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "MCI826," and any other components of the waste stream (e.g., solvents).

4. Storage of Waste:

o Store hazardous waste containers in a designated, secure area, away from incompatible
materials.

o Ensure containers are kept closed except when adding waste.
5. Consultation and Disposal:

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

e Provide them with all available information on MCI826.

Experimental Protocols

Detailed experimental protocols for the disposal of MCI826 are not available in the reviewed
literature. The most critical protocol is to follow the guidance provided by your institution's EHS
professionals, who are trained to manage and dispose of chemical waste in accordance with
regulations.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1676270?utm_src=pdf-body
https://www.benchchem.com/product/b1676270?utm_src=pdf-body
https://www.benchchem.com/product/b1676270?utm_src=pdf-body
https://www.benchchem.com/product/b1676270?utm_src=pdf-body
https://www.benchchem.com/product/b1676270?utm_src=pdf-body
https://www.benchchem.com/product/b1676270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etycﬁie,;\‘/?ilta.ll:i]li?y Sltjrilcineg

Disposal Workflow for Research Chemicals with
Unknown Hazards

The following diagram outlines the logical steps for the safe disposal of a research chemical
like MCI826, for which specific disposal guidelines are not readily available.
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Caption: Workflow for the safe disposal of a research chemical with unknown hazards.

« To cite this document: BenchChem. [Navigating the Disposal of MCI826: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676270#mci826-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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